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Compound of Interest
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Cat. No.: B1200467 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability and use of Promethium-
145 (Pm-145) sources. The information is presented in a question-and-answer format to

directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary factor determining the long-term stability of a Promethium-145
source?

The primary factor is its radioactive decay, which is governed by its half-life. Promethium-145
has a half-life of 17.7 years.[1][2][3] This means that the activity of the source will decrease by

50% every 17.7 years. This decay is a predictable and fundamental characteristic of the

isotope.

Q2: What are the decay products of Promethium-145, and do they interfere with experiments?

Promethium-145 primarily decays via electron capture to stable Neodymium-145 (Nd-145).[4]

[5] It also has a very rare alpha decay mode to stable Praseodymium-141.[1] As these

daughter products are stable, they do not contribute to the radioactive emissions of the source.

However, the accumulation of these nuclides within the source matrix over many years could

potentially alter the physical or chemical properties of the source, though this is generally not a

significant concern for most applications.
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Q3: Can the decay rate of Promethium-145 be altered by experimental conditions?

For all practical laboratory purposes, the radioactive decay rate of Promethium-145 is constant

and cannot be changed by temperature, pressure, or chemical environment.

Q4: What are the common physical and chemical forms of Promethium-145 sources?

While specific product data sheets are the best source of this information, Promethium-145,

like other beta-emitting isotopes used in laboratories, is typically supplied as a sealed source.

[6][7][8] Common forms include:

Plated Sources: The radioactive material is electroplated or dried onto a stable metal

backing.[6]

Encapsulated Sources: The promethium, often in the form of an oxide (Pm₂O₃) or other

compound, is sealed within a durable, inert capsule, typically made of stainless steel.[7][9]

The radioactive material may be incorporated into a ceramic or metallic matrix to enhance

stability.

Q5: What is the specific activity of Promethium-145?

There are conflicting reports in the literature regarding the specific activity of Promethium-145.

Some sources state it as 940 Ci/g, while others report it as 139 Ci/g.[1] A theoretical calculation

based on its half-life and atomic weight yields a value of approximately 140.3 Ci/g (5.19 TBq/g),

suggesting the lower value is more accurate. It is recommended to refer to the manufacturer's

calibration certificate for the specific activity of your source.

Troubleshooting Guides
Issue 1: Lower than Expected Count Rate
Possible Causes and Solutions:
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Cause Troubleshooting Steps

Radioactive Decay

1. Calculate the expected current activity of your

source based on its original activity and age

using the decay formula: A = A₀ * (1/2)^(t / T½),

where A is the current activity, A₀ is the initial

activity, t is the elapsed time, and T½ is the half-

life (17.7 years). 2. Compare the calculated

activity with your measured count rate (after

accounting for detector efficiency).

Detector Malfunction

1. Check Detector Settings: Ensure the high

voltage, discriminator, and amplifier settings are

appropriate for detecting the low-energy beta

particles from Pm-145. 2. Perform a Plateau

Check: For Geiger-Müller detectors, determine

the operating voltage plateau to ensure stable

operation.[10][11][12][13] 3. Use a Check

Source: Measure a known, stable check source

(e.g., Cs-137) to verify the detector is

functioning correctly.

Increased Source-to-Detector Distance

1. The intensity of radiation decreases with the

square of the distance from the source. Ensure

your experimental geometry is consistent and

reproducible. 2. Minimize the distance between

the source and the detector, taking into account

any necessary absorbers or collimators.

Intervening Material

1. The soft beta particles from Pm-145 are

easily attenuated. Ensure there are no

unexpected materials (e.g., condensation, dirt,

incorrect absorbers) between the source and

the detector. 2. For windowless detectors,

ensure the vacuum is at the appropriate level.

Self-Absorption If you are using an unsealed or custom-

prepared source, an uneven distribution or

excessive thickness of the radioactive material

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.scribd.com/document/109264181/Geiger-Muller-Manual
https://nvlpubs.nist.gov/nistpubs/Legacy/circ/nbscircular490.pdf
http://www.lip.pt/~patricia/FisicaDaRadiacao/Guide-GM_2016-2017.pdf
http://www.phy.olemiss.edu/~cremaldi/PHYS417/Geiger%20Ctr%20Exp%201.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can lead to self-absorption of the emitted beta

particles.

Issue 2: Suspected Source Leakage or Contamination
Signs of a Leaking Source:

Increased background radiation levels in the vicinity of the source storage or experimental

area.

Contamination found on equipment or surfaces near the source.

Visible damage to the source housing.

Troubleshooting Workflow for Suspected Leakage:
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Suspected Source Leakage

Immediately isolate the source and the affected area.

Notify the Radiation Safety Officer (RSO).

Perform a survey of the area with a suitable radiation detector.

Perform a wipe test on the source and surrounding surfaces.

Decontaminate the area if necessary, following RSO instructions.

Remove the leaking source from service.

Document the incident and follow up with the RSO.

Click to download full resolution via product page

Caption: Workflow for responding to a suspected Promethium-145 source leak.

Experimental Protocols
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Protocol 1: Performing a Wipe Test for a Sealed
Promethium-145 Source
Objective: To determine if a sealed Pm-145 source is leaking radioactive material.

Materials:

Filter paper or cotton swabs

Solvent (e.g., ethanol or deionized water)

Forceps or tongs

Labeled containers (e.g., small bags or vials) for each wipe

Low-background beta counter (e.g., liquid scintillation counter or gas-flow proportional

counter)

Personal protective equipment (gloves, lab coat)

Procedure:

Preparation: Put on gloves and a lab coat. Prepare labeled containers for each area to be

wiped.

Wipe Preparation: Moisten a piece of filter paper or a swab with the solvent. Do not

oversaturate.

Wiping the Source: Using forceps or tongs, wipe the external surfaces of the source holder

and the nearest accessible surfaces to the source itself.[4][6][14][15]

Wiping the Surrounding Area: Use separate, new wipes to test the storage container and the

work area where the source is used.

Sample Analysis: Place each wipe in its labeled container. Measure the activity of each wipe

using a low-background beta counter.
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Interpretation: A count rate significantly above the background level indicates removable

contamination and a leaking source. The action level for a leaking source is typically 0.005

µCi (185 Bq).[16]

Action: If a leak is detected, immediately notify your institution's Radiation Safety Officer and

follow the "Suspected Source Leakage" workflow.

Protocol 2: Detector Calibration for Promethium-145
Objective: To determine the efficiency of a beta detector for the specific emissions of Pm-145.

Materials:

Calibrated Promethium-145 source with a known activity traceable to a national standards

laboratory.

The detector to be calibrated (e.g., Geiger-Müller counter, proportional counter, or solid-state

detector).

Data acquisition electronics.

Mounting jig to ensure reproducible source-detector geometry.

Procedure:

Background Measurement: With the Pm-145 source removed from the vicinity, acquire a

background count for a sufficient time to obtain good statistics.

Source Measurement: Place the calibrated Pm-145 source in the mounting jig at a fixed,

reproducible distance from the detector.

Data Acquisition: Acquire a count from the source for a predetermined amount of time.

Calculate Net Count Rate: Subtract the background count rate from the source count rate.

Calculate Detector Efficiency: The efficiency (ε) is calculated as: ε = (Net Count Rate /

Source Activity).
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Energy Considerations: Be aware that Pm-145 is a soft beta emitter. The detector window

thickness and any air gap will affect the efficiency. For low-energy beta emitters, liquid

scintillation counting can be a more accurate method for activity determination.[17]

X-ray Interference: Promethium-145 can generate X-rays as a result of its beta particles

interacting with the source material and housing.[14] Depending on the detector used, these

X-rays may contribute to the measured count rate. This should be considered when

interpreting the results, especially if comparing with other beta sources.

Data Presentation
Table 1: Decay Characteristics of Promethium-145

Property Value

Half-life (T½) 17.7 years[1][2][3]

Primary Decay Mode Electron Capture (>99%)[5]

Rare Decay Mode Alpha Decay (<<1%)[1]

Primary Decay Product Neodymium-145 (Stable)[4]

Rare Decay Product Praseodymium-141 (Stable)[1]

Primary Emissions Soft Beta Particles, X-rays[14]

Calculated Specific Activity ~140.3 Ci/g (~5.19 TBq/g)

Table 2: Troubleshooting Low Count Rates
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Symptom Possible Cause Recommended Action

Consistently low counts over

time
Radioactive Decay

Recalculate the source's

current activity.

Sudden drop in counts Detector Malfunction

Check detector settings,

perform a plateau check, use a

check source.

Inconsistent readings Poor Geometry

Use a fixed source holder to

ensure reproducible

positioning.

No counts detected Incorrect detector type/window

Ensure the detector is suitable

for low-energy beta particles

(thin window).

Visualizations

Promethium-145
(Half-life = 17.7 years)

Electron Capture (>99%) Alpha Decay (<<1%)

Neodymium-145 (Stable) Praseodymium-141 (Stable)

Click to download full resolution via product page

Caption: Decay pathway of Promethium-145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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